Cas no 2145-55-3 (5-Fluoro-6-methylpyrimidin-4-ol hydrochloride)

• Product Name: 5-Fluoro-6-methylpyrimidin-4-ol hydrochloride
• CAS No: 2145-55-3
• MF: C₅H₆ClFN₂O
• MW: 164.565343379974
• MDL: MFCD23135789
• CID: 1038391
• PubChem ID: 135743641
• Update Time: 2025-04-23

5-Fluoro-6-methylpyrimidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-methylpyrimidin-4-ol hydrochloride
• AK100770
• ANW-69940
• CTK8C3313
• KB-246034
• 2145-55-3
• A879084
• SB57014
• 5-Fluoro-6-methylpyrimidin-4(1H)-one--hydrogen chloride (1/1)
• 5-Fluoro-6-methylpyrimidin-4-olhydrochloride
• 5-fluoro-4-methyl-1H-pyrimidin-6-one;hydrochloride
• DTXSID30743751

• MDL： MFCD23135789
• Inchi： 1S/C5H5FN2O.ClH/c1-3-4(6)5(9)8-2-7-3;/h2H,1H3,(H,7,8,9);1H
• InChI Key： ZWZJDGAMMFBXLR-UHFFFAOYSA-N
• SMILES： Cl.FC1C(NC=NC=1C)=O

Computed Properties

• Exact Mass: 164.0152687g/mol
• Monoisotopic Mass: 164.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-Fluoro-6-methylpyrimidin-4-ol hydrochloride

Introduction to 5-Fluoro-6-methylpyrimidin-4-ol hydrochloride (CAS No. 2145-55-3)

5-fluoro, 6-methyl, and pyrimidin-related compounds have been a focal point in recent pharmaceutical research due to their potential in drug development. The compound 5-fluoro-6-methylpyrimidin-4-ol hydrochloride, identified by the CAS registry number CAS No. 2145-55-3, is a notable example of such compounds. This article delves into its chemical properties, biological activities, and potential applications in the medical field.

The chemical structure of 5-fluoro-6-methylpyrimidin-4-ol hydrochloride consists of a pyrimidine ring with substituents at positions 4, 5, and 6. The presence of a fluorine atom at position 5 and a methyl group at position 6 introduces unique electronic and steric properties to the molecule. These features make it an interesting candidate for various biological assays, particularly in the context of enzyme inhibition and receptor binding studies.

Recent studies have highlighted the potential of pyrimidine derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyrimidine analogs strong>, including compounds like < strong > CAS No. 2145 strong > -< strong > 55 strong > -< strong > 3 strong >, exhibit significant inhibitory activity against kinases associated with cancer progression. This finding underscores the importance of further exploring the therapeutic potential of this compound.

In addition to its enzymatic activity, < strong > CAS No. 2145 strong > -< strong > 55 strong > -< strong > 3 strong > has shown promise in modulating receptor activity, particularly in the context of G-protein coupled receptors (GPCRs). A study conducted by researchers at the University of California revealed that this compound can act as an agonist for certain subtypes of serotonin receptors, potentially opening new avenues for its use in treating neurological disorders such as depression and anxiety.

The synthesis of < strong > CAS No. 2145 strong > -< strong > 55 strong > -< strong > 3 strong > involves a multi-step process that typically begins with the preparation of a pyrimidine ring precursor. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability for large-scale manufacturing.

Beyond its pharmacological applications, < strong > CAS No. 2145 strong > -< strong > 55 strong > -< strong > 3 strong > has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for electronic applications. For example, researchers at MIT have investigated its use as a ligand in metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalysis.

In terms of toxicity and safety profiles, preliminary studies indicate that < strong > CAS No. 2145 strong > -< strong > 55 strong > -< strong > 3 str ong> exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still needed to fully assess its safety profile and determine any potential adverse effects associated with chronic exposure.

In conclusion, the compound identified by CAS registry number < str ong>CAS No. 214...